Cas no 944901-52-4 (1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid structure
944901-52-4 structure
Product Name:1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:944901-52-4
MF:C9H6BrN3O2
MW:268.066840648651
CID:2818033
Update Time:2023-08-07

1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid
    • 1-(4-bromophenyl)triazole-4-carboxylic acid
    • AB56448
    • Inchi: 1S/C9H6BrN3O2/c10-6-1-3-7(4-2-6)13-5-8(9(14)15)11-12-13/h1-5H,(H,14,15)
    • InChI Key: XTICDBQCZOQKSL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C=C(C(=O)O)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • XLogP3: 1.9
  • Topological Polar Surface Area: 68

1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

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